Cas no 823236-20-0 (7-Isoquinolinecarboxaldehyde, 1-(1,1-dimethylethyl)-3,4-dihydro-)

• Product Name: 7-Isoquinolinecarboxaldehyde, 1-(1,1-dimethylethyl)-3,4-dihydro-
• CAS No: 823236-20-0
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 693910
• PubChem ID: 71419082
• Update Time: 2025-04-19

7-Isoquinolinecarboxaldehyde, 1-(1,1-dimethylethyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinecarboxaldehyde, 1-(1,1-dimethylethyl)-3,4-dihydro-
• 1-tert-butyl-3,4-dihydroisoquinoline-7-carbaldehyde
• DTXSID40838349
• 823236-20-0
• 1-(tert-Butyl)-3,4-dihydroisoquinoline-7-carbaldehyde

• Inchi： 1S/C14H17NO/c1-14(2,3)13-12-8-10(9-16)4-5-11(12)6-7-15-13/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： GPMMOBKDDVPMEH-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2CCN=C(C=2C=1)C(C)(C)C

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.4Ų